Cas no 72351-68-9 ((1-benzhydrylazetidin-2-yl)methanol)

• Product Name: (1-benzhydrylazetidin-2-yl)methanol
• CAS No: 72351-68-9
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• MDL: MFCD07786954
• CID: 858877
• PubChem ID: 427905
• Update Time: 2025-06-10

(1-benzhydrylazetidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1-(Diphenylmethyl)-2-azetidinemethanol
• (1-benzhydrylazetidin-2-yl)methanol
• 1-diphenylmethyl-2-hydroxymethylazetidine
• A50753
• ZQFMLZHAZJYUOD-UHFFFAOYSA-N
• MB05080
• MFCD07786954
• [1-(DIPHENYLMETHYL)AZETIDIN-2-YL]METHANOL
• SCHEMBL8534618
• 1-BENZHYDRYL-2-HYDROXYMETHYL-AZETIDINE
• 72351-68-9
• CS-0434228
• AKOS015913736
• DTXSID40330217
• FT-0721402
• A26790
• DB-058119

• MDL： MFCD07786954
• Inchi： 1S/C17H19NO/c19-13-16-11-12-18(16)17(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10,16-17,19H,11-13H2
• InChI Key： ZQFMLZHAZJYUOD-UHFFFAOYSA-N
• SMILES： OCC1CCN1C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 253.14677
• Monoisotopic Mass: 253.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.137
• PSA: 23.47

Additional information on (1-benzhydrylazetidin-2-yl)methanol

Chemical Profile of (1-benzhydrylazetidin-2-yl)methanol (CAS No: 72351-68-9)

(1-benzhydrylazetidin-2-yl)methanol, identified by the CAS number 72351-68-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzhydryl group attached to an azetidine ring, has garnered attention due to its structural complexity and potential biological activities. The benzhydryl moiety, known for its stability and interactions with biological targets, combined with the azetidine scaffold, which mimics natural amino acid structures, makes this compound a promising candidate for drug discovery and development.

The structural framework of (1-benzhydrylazetidin-2-yl)methanol is intriguing from a chemical perspective. The azetidine ring, a five-membered heterocycle with two carbon atoms replaced by nitrogen, provides a flexible yet constrained environment for functionalization. This structural motif is often employed in medicinal chemistry to develop molecules that can interact with biological receptors in a specific manner. The presence of the benzhydryl group at the 1-position of the azetidine ring enhances the compound's solubility and binding affinity, making it an attractive scaffold for further derivatization.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological properties. Among these, azetidine derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The compound (1-benzhydrylazetidin-2-yl)methanol is no exception and has been explored in several preclinical studies for its potential therapeutic effects.

One of the most notable applications of (1-benzhydrylazetidin-2-yl)methanol is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often overexpressed in cancer cells. By inhibiting specific kinases, it is possible to disrupt these pathways and induce apoptosis or inhibit tumor growth. Studies have demonstrated that derivatives of azetidine can effectively bind to kinase active sites, making them valuable tools in oncology research. The benzhydryl group in (1-benzhydrylazetidin-2-yl)methanol contributes to its ability to interact with these targets by providing hydrophobic interactions and hydrogen bonding opportunities.

Another area where (1-benzhydrylazetidin-2-yl)methanol has shown promise is in the treatment of inflammatory diseases. Inflammatory responses are mediated by various signaling pathways involving kinases and other enzymes. By modulating these pathways, it is possible to develop anti-inflammatory agents that can alleviate symptoms without causing significant side effects. Research indicates that azetidine derivatives can inhibit inflammatory mediators by binding to specific enzymes involved in the inflammatory cascade. The structural features of (1-benzhydrylazetidin-2-yl)methanol, particularly the benzhydryl group, enhance its efficacy as an anti-inflammatory agent by improving its binding affinity to target proteins.

The synthesis of (1-benzhydrylazetidin-2-yl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. One common synthetic route involves the reaction of benzhydrylamine with an appropriate electrophile to form the benzhydrylazetidine intermediate. This intermediate is then methylated at the 2-position using a suitable methylating agent. The choice of reagents and reaction conditions is critical to achieving the desired product with minimal side reactions.

In recent years, advances in synthetic methodologies have enabled more efficient and sustainable production of complex molecules like (1-benzhydrylazetidin-2-yl)methanol. Techniques such as transition metal-catalyzed reactions and flow chemistry have significantly improved yields and reduced reaction times. Additionally, green chemistry principles have been incorporated into synthetic protocols to minimize waste and environmental impact. These advancements not only enhance the practicality of producing such compounds but also align with global efforts towards sustainable chemical manufacturing.

The pharmacokinetic properties of (1-benzhydrylazetidin-2-yl)methanol are also crucial factors in its potential therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its suitability for systemic administration. Furthermore, its ability to cross the blood-brain barrier may make it valuable in treating neurological disorders. However, further research is needed to fully understand its pharmacokinetic profile and identify any potential liabilities.

In conclusion, (1-benzhydrylazetidin-2-yl)methanol (CAS No: 72351-68-9) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing molecules with diverse biological activities. With ongoing research exploring its applications in oncology, inflammation, and other therapeutic areas, this compound represents a valuable asset in the quest for novel therapeutics.